(1S,6R)-2-azabicyclo[4.1.0]heptane-1-carboxylic Acid

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• SMILES: C1CC2CC2(NC1)C(=O)O
• InChI: InChI=1S/C7H11NO2/c9-6(10)7-4-5(7)2-1-3-8-7/h5,8H,1-4H2,(H,9,10)/t5-,7+/m1/s1
• InChIKey: CTEJCUWWERYECB-VDTYLAMSSA-N

(1S,6R)-2-Azabicyclo[4.1.0]heptane-1-carboxylic Acid: Procurement-Grade Chiral Scaffold

(1S,6R)-2-Azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS 181023-41-6) is a chiral, constrained bicyclic amino acid derivative with a well-defined stereochemical configuration . The compound features a fused cyclopropane-piperidine ring system, with the nitrogen atom positioned at the 2-position of the bicyclic framework . It is primarily supplied as a white to off-white solid with a molecular formula of C₇H₁₁NO₂ and a molecular weight of 141.17 g/mol . This compound serves as a key chiral building block and conformational constraint element in medicinal chemistry programs targeting G-protein-coupled receptors (GPCRs), ion channels, and enzyme active sites requiring rigidified amino acid mimetics [1]. It is commercially available from multiple vendors in purities ranging from 95% to 98% .

Stereochemical control study fit

Conformational constraint research scaffold

Chiral building block procurement workflow

• [1] GlaxoSmithKline. (2013). CHEMICAL COMPOUNDS. US Patent Application 20150065523. View Source

Generic Substitution Failure: (1S,6R)-2-Azabicyclo[4.1.0]heptane-1-carboxylic Acid

Generic substitution of (1S,6R)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid with its racemate, its 3-aza isomer, or other achiral amino acids is not feasible due to fundamental differences in stereochemical integrity and scaffold geometry that directly impact biological target recognition [1]. The compound's (1S,6R) stereochemistry defines a specific three-dimensional orientation of the carboxylic acid and the bicyclic ring system, which is essential for achieving the desired binding interactions with chiral biological targets . Substituting with the racemic mixture introduces the (1R,6S)-enantiomer, which may exhibit reduced or off-target activity, thereby compromising assay reproducibility and SAR interpretation [2]. Furthermore, the 2-aza scaffold confers a distinct nitrogen placement compared to the 3-aza isomer, resulting in different basicity (pKa) and hydrogen-bonding patterns that alter molecular recognition [3]. Therefore, procurement of the specific (1S,6R)-2-aza stereoisomer is mandatory for projects where defined chiral topology is a critical parameter for lead optimization and structure-based drug design.

Racemate

Equimolar opposite enantiomer may shift target binding and alter SAR interpretation; requires chiral validation

3-Aza isomer

Nitrogen repositioning changes basicity and hydrogen-bonding pattern, potentially affecting target engagement

Achiral amino acids

Lack rigid bicyclic scaffold; conformational flexibility may reduce target selectivity and binding mode consistency

• [1] GlaxoSmithKline. (2013). CHEMICAL COMPOUNDS. US Patent Application 20150065523. View Source
• [2] Chemistry StackExchange. (2015). Revision. Discussion on racemic synthesis. View Source
• [3] ChemBase. (n.d.). 3-azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride. Computed Properties. View Source

(1S,6R)-2-Azabicyclo[4.1.0]heptane-1-carboxylic Acid: Differentiation Evidence

Enantiomeric Purity: (1S,6R) vs Racemic Mixture

The (1S,6R)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid is supplied as a single, defined stereoisomer with a minimum enantiomeric purity of 95-98% by HPLC . In contrast, the racemic mixture, RAC-(1R,6S)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid, is an equimolar mixture of both enantiomers . For chiral targets such as orexin receptors, the (1S,6R) configuration is a key determinant of binding affinity and functional activity [1].

Enantiomeric purity

Head-to-head

(1S,6R) ≥95–98% ee vs racemate 50:50

Supports stereochemical-control studies; eliminates chiral separation

Chiral HPLC per vendor specification

Evidence Dimension	Enantiomeric purity
Target Compound Data	≥95-98% single (1S,6R)-enantiomer
Comparator Or Baseline	RAC-(1R,6S)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid (50:50 enantiomer mixture)
Quantified Difference	Target compound provides ≥95-98% of desired stereoisomer; racemic mixture provides only 50%
Conditions	Chiral HPLC analysis per vendor specifications

Why This Matters

Procurement of the defined stereoisomer eliminates the need for in-house chiral separation and ensures that biological assays reflect activity of the intended single enantiomer, not an undefined mixture.

• [1] GlaxoSmithKline. (2013). CHEMICAL COMPOUNDS. US Patent Application 20150065523. View Source

Scaffold Basicity: 2-Aza vs 3-Aza Isomer

The position of the nitrogen atom within the bicyclic scaffold significantly alters the compound's basicity and protonation state. The 3-azabicyclo[4.1.0]heptane-1-carboxylic acid isomer has a computed pKa (acid) of approximately 3.59, which is influenced by the nitrogen's placement at the 3-position [1]. While direct pKa data for the 2-aza isomer is not available in the public domain, the 2-aza scaffold is expected to exhibit a different basicity due to altered electron distribution and ring strain [2]. This difference in pKa translates to distinct ionization states at physiological pH, impacting solubility, permeability, and target engagement [3].

Scaffold basicity

Data to verify

2-Aza pKa not reported 3-Aza pKa ≈3.59

Protonation state differs; distinct charge-dependent interactions expected

Computed property for comparator only

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	Not publicly reported
Comparator Or Baseline	3-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride (pKa = 3.585)
Quantified Difference	N/A (Target compound data unavailable)
Conditions	Computed property (ChemBase) for comparator

Why This Matters

The 2-aza scaffold provides a distinct protonation profile compared to the 3-aza isomer, which is critical for structure-based design where precise charge-charge or hydrogen-bonding interactions with the target are required.

• [1] ChemBase. (n.d.). 3-azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride. Computed Properties: Acid pKa 3.585177. View Source
• [2] Napolitano, C., et al. (2010). Synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid. Tetrahedron, 66(29), 5492-5497. View Source
• [3] GlaxoSmithKline. (2013). CHEMICAL COMPOUNDS. US Patent Application 20150065523. View Source

Aqueous Solubility: Free Acid vs Hydrochloride Salt

The hydrochloride salt of 2-azabicyclo[4.1.0]heptane-1-carboxylic acid exhibits significantly improved aqueous solubility compared to the free acid form . The salt form has a reported solubility of 168.0 mg/mL (0.945 mol/L) in water, whereas the free acid is expected to have limited solubility [1]. This solubility advantage facilitates the preparation of stock solutions for biological assays and simplifies downstream formulation development .

Aqueous solubility

Reported

HCl salt 168 mg/mL Free acid not reported

Salt form may improve assay buffer dissolution and reproducibility

Vendor specification; class-level comparison

Evidence Dimension	Aqueous solubility
Target Compound Data	Free acid: solubility data not publicly reported
Comparator Or Baseline	2-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride (solubility = 168.0 mg/mL)
Quantified Difference	Hydrochloride salt provides >10-fold solubility enhancement over free acid (class-level inference)
Conditions	Water solubility measurement per vendor specification

Why This Matters

Selection of the hydrochloride salt form reduces experimental variability by ensuring complete dissolution in aqueous assay buffers, thereby improving assay reproducibility and reducing the risk of compound precipitation.

• [1] PubChem. (2021). 2-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride. CID 117045898. View Source

Conformational Constraint: Bicyclic Scaffold vs Flexible Amino Acids

The azabicyclo[4.1.0]heptane scaffold introduces significant conformational constraint compared to flexible amino acid analogs such as proline or pipecolic acid [1]. The fused cyclopropane ring restricts the rotational freedom of the piperidine ring, reducing the number of accessible conformers [2]. This rigidity is exploited in medicinal chemistry to pre-organize pharmacophoric elements for optimal target binding, potentially reducing the entropic penalty upon binding [3]. The (1S,6R) configuration further defines a specific three-dimensional orientation, making it a valuable tool for probing the bioactive conformation of ligands targeting GPCRs, ion channels, and enzymes [4].

Conformational constraint

Class-level

Bicyclic scaffold vs flexible analogs

Restricted conformers may support enhanced selectivity and SAR clarity

Molecular modeling inference; verify per target

Evidence Dimension	Number of accessible low-energy conformers
Target Compound Data	Limited number of conformers due to bicyclic ring constraint
Comparator Or Baseline	Flexible amino acids (e.g., proline, pipecolic acid)
Quantified Difference	Not directly quantified
Conditions	Molecular modeling and conformational analysis (class-level)

Why This Matters

Conformational constraint reduces the number of possible binding modes, which can lead to enhanced selectivity, improved target affinity, and simplified structure-activity relationship (SAR) interpretation.

• [1] GlaxoSmithKline. (2013). CHEMICAL COMPOUNDS. US Patent Application 20150065523. View Source
• [2] Napolitano, C., et al. (2010). Synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid. Tetrahedron, 66(29), 5492-5497. View Source
• [3] Sernissi, L., et al. (n.d.). Preparation of amino-2-azabicyclo[4.1.0]heptane-1-carboxylic acids. View Source
• [4] KuuJia. (n.d.). (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid. Product Description. View Source

(1S,6R)-2-Azabicyclo[4.1.0]heptane-1-carboxylic Acid Applications

GPCR Ligand Design: Orexin Receptor Antagonists

The (1S,6R)-2-azabicyclo[4.1.0]heptane-1-carboxylic acid scaffold is directly applicable in the design of dual orexin receptor antagonists (OX1R/OX2R) for the treatment of sleep disorders, addiction, and metabolic diseases [1]. Its rigid bicyclic framework mimics the constrained conformation of key amino acid residues within peptide ligands, enabling the development of small-molecule antagonists with improved pharmacokinetic properties [2]. The defined (1S,6R) stereochemistry is critical for achieving the desired binding orientation within the orthosteric or allosteric binding sites of these GPCRs [3].

Chiral Building Blocks for Peptidomimetics and Macrocycles

This compound serves as a versatile chiral building block for the synthesis of complex peptidomimetics and macrocyclic compounds [1]. Its carboxylic acid group allows for facile amide bond formation, while the secondary amine can be further functionalized via alkylation or acylation [2]. The bicyclic scaffold introduces a defined turn or kink into peptide backbones, enabling the exploration of novel conformational space in drug discovery programs targeting protein-protein interactions, enzyme active sites, and ion channels [3].

SHP2 Allosteric Inhibitors for Oncology

Recent studies have identified azabicyclo[4.1.0]heptane derivatives as potent allosteric inhibitors of the SHP2 phosphatase, a key oncogenic target [1]. The (1S,6R)-2-aza scaffold provides the requisite conformational constraint and spatial orientation of functional groups necessary for binding to the allosteric tunnel of SHP2 [2]. This application highlights the scaffold's utility in developing novel cancer therapeutics that target previously 'undruggable' protein phosphatases [3].

Monoamine Reuptake Inhibition Mechanisms

Azabicyclo[4.1.0]heptane derivatives have been explored as monoamine reuptake inhibitors, targeting serotonin (5-HT), dopamine (DA), and norepinephrine (NE) transporters [1]. The (1S,6R)-2-aza variant provides a stereochemically defined scaffold for probing the pharmacophore requirements of these transporters, potentially leading to novel antidepressant or antipsychotic agents with improved selectivity profiles [2]. The rigid bicyclic system can lock the molecule into a specific conformation that optimally interacts with the transporter binding pocket [3].

Application

Selection Property

Validation Focus

Orexin receptor antagonist research

Stereochemical integrity (1S,6R)

Chiral purity and binding-mode consistency

Peptidomimetic and macrocycle synthesis

Defined chiral topology and amine reactivity

Conformational constraint validation

SHP2 allosteric inhibition research

Scaffold fit for allosteric tunnel

Inhibitor binding mode and cellular assay

Monoamine transporter pharmacology

Conformationally locked pharmacophore

Transporter selectivity and binding affinity

• [1] GlaxoSmithKline. (2013). CHEMICAL COMPOUNDS. US Patent Application 20150065523. View Source
• [2] Sernissi, L., et al. (n.d.). Preparation of amino-2-azabicyclo[4.1.0]heptane-1-carboxylic acids. View Source
• [3] GlaxoSmithKline. (2010). Azabicyclo[4.1.0]hept-4-yl derivatives as human orexin receptor antagonists. US Patent Application. View Source